8-((2-Chlorobenzyl)thio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 476481-18-2
• Molecular Formula: C25H21ClN4O2S
• Molecular Weight: 477.0 g/mol
• IUPAC Name: 8-[(2-chlorophenyl)methylsulfanyl]-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• Standard InChI: InChI=1S/C25H21ClN4O2S/c1-28-22-21(23(31)29(2)25(28)32)30(14-17-11-7-10-16-8-3-5-12-19(16)17)24(27-22)33-15-18-9-4-6-13-20(18)26/h3-13H,14-15H2,1-2H3
• Standard InChI Key: STHMCUCHRBGEQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC3=CC=CC=C3Cl)CC4=CC=CC5=CC=CC=C54

Introduction

The compound 8-((2-Chlorobenzyl)thio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a complex organic molecule with a molecular formula of C25H21ClN4O2S and a molecular weight of 476.98 g/mol. It is identified by the CAS number 476481-18-2 and is available from suppliers like MolCore for various research applications.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available in the provided sources, compounds with similar structures often involve multi-step syntheses involving the formation of the purine core followed by the introduction of the chlorobenzyl and naphthalenyl groups. Such syntheses typically require careful control of reaction conditions to ensure the desired regiochemistry and stereochemistry.

Biological Activity and Applications

Although specific biological activity data for 8-((2-Chlorobenzyl)thio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione are not detailed in the available literature, compounds with similar structures may exhibit potential as therapeutic agents due to their ability to interact with biological targets. The presence of aromatic rings and sulfur can facilitate interactions with enzymes or receptors, suggesting potential applications in drug discovery.

Safety and Handling

Given the chemical complexity and potential biological activity of this compound, handling should be performed with caution. It is essential to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and working in a well-ventilated area. The compound's purity and potential intellectual property rights should also be considered when planning experiments or applications.

Comparison with Related Compounds

A related compound, 7-(2-Chlorobenzyl)-1,3-dimethyl-8-((naphthalen-1-ylmethyl)thio)-1H-purine-2,6(3H,7H)-dione, has a similar structure but with the chlorobenzyl group at the 7-position and the naphthalenyl group at the 8-position. This compound is identified by the CAS number 476481-76-2 and has a molecular weight of approximately 477.0 g/mol. Both compounds share a similar molecular formula and weight, highlighting the importance of precise structural characterization in distinguishing between them.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
8-((2-Chlorobenzyl)thio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione	476481-18-2	C25H21ClN4O2S	476.98
7-(2-Chlorobenzyl)-1,3-dimethyl-8-((naphthalen-1-ylmethyl)thio)-1H-purine-2,6(3H,7H)-dione	476481-76-2	C25H21ClN4O2S	477.0